N-((1-cyclopentyl-5-cyclopropyl-1H-pyrazol-3-yl)methyl)-2-(4-fluorophenyl)acetamide

• IUPAC Name: N-[(1-cyclopentyl-5-cyclopropylpyrazol-3-yl)methyl]-2-(4-fluorophenyl)acetamide
• InChI: InChI=1S/C20H24FN3O/c21-16-9-5-14(6-10-16)11-20(25)22-13-17-12-19(15-7-8-15)24(23-17)18-3-1-2-4-18/h5-6,9-10,12,15,18H,1-4,7-8,11,13H2,(H,22,25)
• InChI Key: QOWDOZZUSVSTNG-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)N2C(=CC(=N2)CNC(=O)CC3=CC=C(C=C3)F)C4CC4
• Molecular Formula: C20H24FN3O
• Molecular Weight: 341.4 g/mol

Description

N-((1-cyclopentyl-5-cyclopropyl-1H-pyrazol-3-yl)methyl)-2-(4-fluorophenyl)acetamide is a useful research compound. Its molecular formula is C20H24FN3O and its molecular weight is 341.43. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antioxidant Activities

• Antimicrobial and Antioxidant Properties : A study focused on the synthesis and characterization of pyrazole-imidazole-triazole hybrids, demonstrating significant antimicrobial activity against various strains of bacteria and fungi, as well as notable antioxidant properties. These compounds were synthesized through click chemistry, combining pyrazole-imidazole derivatives with azido-substituted acetamides, and their biological activities were evaluated through both in vitro assays and molecular docking studies to understand their potential mechanism of action Punia et al., 2021.

Anticancer Research

• Anticancer Activity : Novel derivatives of pyrazole have been synthesized and evaluated for their potential anticancer activities. These compounds have shown promising results in inhibiting tumor growth and possess antioxidant, analgesic, and anti-inflammatory actions. Computational and pharmacological evaluations, including toxicity assessments, have highlighted their potential as cancer therapeutics Faheem, 2018.

Anti-inflammatory Applications

• Anti-inflammatory Activity : Research on novel N-substituted phenyl acetamide derivatives has revealed significant anti-inflammatory activity, showcasing the potential of these compounds in developing new anti-inflammatory drugs. The synthesis involved creating a series of derivatives and evaluating their efficacy through various bioassays Darwish et al., 2014.

Material Science and Chemistry

• Synthesis and Material Application : Studies have also explored the synthesis of novel pyrazole derivatives for applications in material science, including the development of new dyes and sensors. These compounds have been synthesized through various chemical reactions and characterized for their potential application in dye-sensitized solar cells and as ligands for metal coordination complexes Sebhaoui et al., 2020.